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Compound of Interest

Compound Name: Z-Pro-leu-gly-oet

Cat. No.: B15545818 Get Quote

Introduction

Z-Pro-Leu-Gly-OEt is a synthetic tripeptide derivative utilized in a variety of biochemical and

pharmaceutical research applications.[1][2] Its structure, comprising a proline, leucine, and

glycine sequence with an N-terminal benzyloxycarbonyl (Z) protecting group and a C-terminal

ethyl ester (OEt), makes it a valuable building block in peptide synthesis.[1] Researchers

leverage Z-Pro-Leu-Gly-OEt in drug development, particularly in oncology and immunology,

and as a tool in molecular biology to investigate protein interactions and cellular mechanisms.

[1][3] The ethyl ester form helps to enhance its solubility and bioavailability in experimental

settings.[1]

Proper preparation of a stock solution is a critical first step for ensuring the accuracy and

reproducibility of experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving peptides due to its high solubilizing power. This document provides a detailed

protocol for the preparation, storage, and handling of Z-Pro-Leu-Gly-OEt stock solutions in

DMSO for research applications.

Quantitative Data Summary
For accurate preparation of solutions, the following properties of Z-Pro-Leu-Gly-OEt are

essential.
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Property Value Reference

Molecular Formula C₂₃H₃₃N₃O₆ [1][4]

Molecular Weight 447.52 g/mol [1][4]

Appearance Solid [1]

Melting Point 151 - 152 °C [1]

Purity ≥ 99% [1]

Recommended Storage (Solid) < -10 °C [1]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Z-Pro-Leu-Gly-OEt in
DMSO. Adjust calculations accordingly for different desired concentrations.

1. Materials and Equipment

Z-Pro-Leu-Gly-OEt (solid powder)

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes (P1000, P200, P20) and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): Lab coat, safety glasses, and chemical-resistant

gloves

2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.
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DMSO can facilitate the absorption of substances through the skin. Avoid direct contact by

wearing appropriate gloves.

Consult the Safety Data Sheet (SDS) for Z-Pro-Leu-Gly-OEt and DMSO before handling.

3. Calculation of Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 447.52 g/mol / 1000

Mass (mg) = 4.475 mg

4. Step-by-Step Procedure

Equilibration: Before opening, allow the vial of Z-Pro-Leu-Gly-OEt to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation of moisture.

Weighing: Carefully weigh out the calculated amount (e.g., 4.475 mg) of the solid peptide on

an analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the

peptide.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. If necessary, gentle warming in a 37°C water bath can aid dissolution.

Visually inspect the solution against a light source to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the peptide, divide the

stock solution into smaller, single-use aliquots (e.g., 20 µL or 50 µL) in sterile microcentrifuge

tubes.[5]
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Storage: Store the aliquots upright in a freezer at -20°C or -80°C for long-term storage.[5]

Properly label all tubes with the compound name, concentration, solvent, and date of

preparation. While specific stability data in DMSO is not widely published, storing in single-

use aliquots at low temperatures is the best practice.[5]

Diagrams and Workflows
The following diagrams illustrate the general workflow for preparing and utilizing the peptide

stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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